Cas no 1391305-67-1 (3-Amino-4-(3-bromo-4-fluorophenyl)butyricAcid)
3-Amino-4-(3-bromo-4-fluorophenyl)butyricAcid Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-4-(3-bromo-4-fluorophenyl)butyric Acid
- 3-Amino-4-(3-bromo-4-fluorophenyl)butyricAcid
-
- MDL: MFCD22521563
- Inchi: 1S/C10H11BrFNO2/c11-8-4-6(1-2-9(8)12)3-7(13)5-10(14)15/h1-2,4,7H,3,5,13H2,(H,14,15)
- InChI Key: SDFLVVVCSPFODX-UHFFFAOYSA-N
- SMILES: C(O)(=O)CC(N)CC1=CC=C(F)C(Br)=C1
3-Amino-4-(3-bromo-4-fluorophenyl)butyricAcid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225012-1g |
3-Amino-4-(3-bromo-4-fluorophenyl)butyric Acid |
1391305-67-1 | ≥95% | 1g |
¥6750.0 | 2023-09-15 | |
| eNovation Chemicals LLC | D777956-1g |
3-Amino-4-(3-bromo-4-fluorophenyl)butyric Acid |
1391305-67-1 | 95% | 1g |
$870 | 2024-07-20 | |
| eNovation Chemicals LLC | D777956-1g |
3-Amino-4-(3-bromo-4-fluorophenyl)butyric Acid |
1391305-67-1 | 95% | 1g |
$870 | 2025-02-26 | |
| eNovation Chemicals LLC | D777956-1g |
3-Amino-4-(3-bromo-4-fluorophenyl)butyric Acid |
1391305-67-1 | 95% | 1g |
$870 | 2025-02-26 |
3-Amino-4-(3-bromo-4-fluorophenyl)butyricAcid Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
Additional information on 3-Amino-4-(3-bromo-4-fluorophenyl)butyricAcid
Introduction to 3-Amino-4-(3-bromo-4-fluorophenyl)butyric Acid (CAS No. 1391305-67-1)
3-Amino-4-(3-bromo-4-fluorophenyl)butyric acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. With the CAS number 1391305-67-1, this compound represents a fascinating derivative of aromatic and aliphatic moieties, making it a valuable candidate for further exploration in drug discovery and molecular biology. The presence of both amino and carboxylic acid functional groups, combined with a brominated and fluorinated phenyl ring, endows this molecule with a high degree of chemical reactivity and versatility, which is instrumental in designing novel bioactive molecules.
The compound's structure is characterized by a butyric acid backbone substituted at the 4-position with a phenyl ring that bears both bromine and fluorine atoms at the 3rd and 4th positions, respectively. This specific arrangement of substituents not only imparts unique electronic and steric properties but also opens up multiple avenues for chemical modifications and derivatization. Such structural features are particularly appealing in the context of developing small-molecule inhibitors, ligands for enzyme or receptor binding, and probes for biochemical assays.
In recent years, there has been a surge in interest regarding the synthesis and application of halogenated aromatic compounds in medicinal chemistry. The incorporation of bromine and fluorine atoms into organic molecules is well-documented to enhance metabolic stability, binding affinity, and overall pharmacological activity. For instance, 3-Amino-4-(3-bromo-4-fluorophenyl)butyric acid could serve as a key intermediate in the synthesis of more complex molecules designed to interact with biological targets such as kinases, GPCRs, or nuclear receptors. The amino group at the 3-position further allows for amide bond formation, enabling the creation of peptidomimetics or proteinase inhibitors.
One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegeneration. Emerging research suggests that phenyl derivatives with halogen substituents can exhibit significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines or enzymes. Additionally, the structural motif present in 3-Amino-4-(3-bromo-4-fluorophenyl)butyric acid bears resemblance to known pharmacophores found in drugs that target oncogenic signaling pathways. Preclinical studies have begun to explore its efficacy in inhibiting aberrant signaling cascades involved in tumor growth and progression.
The carboxylic acid group at the terminus of the butyric chain provides another point of functionalization, allowing for further derivatization into esters, amides, or salts that could enhance solubility or bioavailability. This flexibility makes 3-Amino-4-(3-bromo-4-fluorophenyl)butyric acid an attractive building block for medicinal chemists seeking to develop novel therapeutics. Moreover, its compatibility with various synthetic methodologies such as nucleophilic substitution reactions, cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), and solid-phase peptide synthesis underscores its utility in multi-step synthetic routes.
From a biochemical perspective, this compound's ability to interact with biological macromolecules has been investigated through computational modeling and experimental validation. Molecular docking studies have revealed that the bromo- and fluoro-substituted phenyl ring can effectively bind to hydrophobic pockets within target proteins, while the amino group engages in hydrogen bonding interactions. Such interactions are critical for achieving high-affinity binding and modulating enzyme activity. Furthermore, the butyric acid moiety may influence membrane permeability or metabolic stability upon administration.
The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development pipelines. 3-Amino-4-(3-bromo-4-fluorophenyl)butyric acid, with its unique combination of functional groups and halogenated aromatic core, exemplifies how structural diversity can lead to novel pharmacological entities. Its synthesis has been optimized using state-of-the-art techniques to ensure scalability and purity required for preclinical testing. Advanced analytical methods such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and confirm its identity.
As research progresses, the applications of 3-Amino-4-(3-bromo-4-fluorophenyl)butyric acid are expected to expand into new therapeutic areas. For example, its potential as a scaffold for developing antiviral agents has not been fully explored but warrants further investigation given the increasing prevalence of viral diseases worldwide. Additionally, its role in modulating neurotransmitter release or receptor function makes it relevant for neuropharmacological research aimed at treating neurological disorders such as Alzheimer's disease or Parkinson's disease.
In conclusion,3-Amino-4-(3-bromo-4-fluorophenyl)butyric acid (CAS No. 1391305-67-1) represents a promising candidate for pharmaceutical innovation due to its versatile structure and potential biological activities. Its incorporation into drug discovery programs holds promise for addressing unmet medical needs across multiple disease indications. As synthetic methodologies continue to evolve alongside advances in computational biology,this compound will likely play an increasingly important role in shaping future therapeutic strategies.
1391305-67-1 (3-Amino-4-(3-bromo-4-fluorophenyl)butyricAcid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)